2-Chloro-3-iodopyrazine

• IUPAC Name: 2-chloro-3-iodopyrazine
• InChI: InChI=1S/C4H2ClIN2/c5-3-4(6)8-2-1-7-3/h1-2H
• InChI Key: ZEADRFPMIXXSLG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=N1)Cl)I
• Molecular Formula: C4H2ClIN2
• Molecular Weight: 240.43 g/mol
• CAS No.: 191340-85-9

Description

2-Chloro-3-iodopyrazine is a chemical compound with the molecular formula C4H2ClIN2. It has an average mass of 240.430 Da and a monoisotopic mass of 239.895111 Da.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrazine ring, which is a six-membered aromatic ring with two nitrogen atoms, substituted with a chlorine atom at the 2-position and an iodine atom at the 3-position.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C.

Scientific Research Applications

Synthesis and Industrial Application

2-Chloro-3-iodopyrazine has been explored in the synthesis of various compounds and has shown potential for industrial applications. For example, 1-chloro-1,2-benziodoxol-3-one, a related reagent, is used for efficient chlorination of nitrogen-containing heterocycles and arenes. This method has been demonstrated on a gram scale, suggesting potential for industrial scalability (Wang et al., 2016).

Chemical Synthesis and Modification

The synthesis of this compound involves multiple steps, starting from 2-cyanopyrazine, and has been utilized to create derivatives for further chemical applications (Chun-fang, 2010). Also, the reaction of CuI and 2-iodopyrazine in acetonitrile leads to two modifications of a new copper(I) iodide coordination polymer, showcasing the compound's utility in coordination chemistry (Näther et al., 2003).

Pharmaceutical and Dye Synthesis

This compound has been used in palladium-catalyzed aminocarbonylation of nitrogen-containing iodo-heteroaromatics, leading to the synthesis of compounds like N-substituted nicotinamides and pyridyl-glyoxylamides, which have potential biological significance (Takács et al., 2007).

Environmental Studies

In environmental science, derivatives of this compound, like atrazine, have been studied for their effects on soil and water. Research on atrazine degradation under various redox conditions has provided insights into its environmental behavior (Crawford et al., 2000).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, cause skin irritation, serious eye damage, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

This compound is a halogenated pyrazine, a class of compounds known for their diverse biological activities, but its specific targets remain to be identified .

Mode of Action

The halogen atoms can form halogen bonds with protein residues, while the pyrazine ring can engage in pi-stacking and other non-covalent interactions .

Biochemical Pathways

The specific biochemical pathways affected by 2-Chloro-3-iodopyrazine are currently unknown due to the lack of studies on this compound. Halogenated pyrazines have been used in the synthesis of various pharmaceuticals and could potentially interfere with a wide range of biochemical pathways .

Pharmacokinetics

For instance, halogens can increase a compound’s lipophilicity, which could enhance cellular absorption and distribution .

Result of Action

Halogenated pyrazines have been used in the development of various pharmaceuticals, suggesting that they can have significant biological effects .